Cas no 1272757-85-3 ((3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)

• Product Name: (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• CAS No: 1272757-85-3
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• CID: 4566274
• Update Time: 2025-10-31

(3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(1S,3S,4S)-2-(Tert-Butoxycarbonyl)-5,5-Difluoro-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid
• Racemic-(1S,3S,4S)-2-(Tert-Butoxycarbonyl)-5,5-Difluoro-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid(WX120027)
• (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

• Inchi： 1S/C12H17F2NO4/c1-11(2,3)19-10(18)15-6-4-7(8(15)9(16)17)12(13,14)5-6/h6-8H,4-5H2,1-3H3,(H,16,17)/t6?,7?,8-/m0/s1
• InChI Key： MECKAPAHVJNZBE-RRQHEKLDSA-N
• SMILES： C(N1C2CC(F)(F)C(C2)[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

(3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1272757-85-3, known as (3S)-tert-butoxycarbonyl-5,5-difluoro-azabicyclo[2.2.1]heptane-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane framework with a fluorinated substituent and a tert-butoxycarbonyl group, making it a valuable building block for advanced chemical synthesis.

The synthesis of this compound involves a multi-step process that leverages modern organic chemistry techniques, including enolate formation and ring-closing metathesis. The incorporation of the tert-butoxycarbonyl group serves as a protective measure during the synthesis, ensuring the stability of the intermediate products before final functionalization. The presence of the 5,5-difluoro substituent introduces unique electronic properties to the molecule, enhancing its reactivity in subsequent reactions.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of small-molecule inhibitors for various therapeutic targets. The rigid bicyclic structure provides excellent pharmacokinetic properties, while the fluorinated group enhances bioavailability and metabolic stability. Researchers have demonstrated that this compound can act as a potent inhibitor of key enzymes involved in cancer cell proliferation and neurodegenerative diseases.

In addition to its pharmaceutical applications, (3S)-tert-butoxycarbonyl-5,5-difluoro-azabicyclo[2.2.1]heptane-carboxylic acid has shown promise in materials science as a precursor for advanced polymers and nanomaterials. Its ability to form stable covalent bonds under mild reaction conditions makes it an ideal candidate for constructing high-performance materials with tailored mechanical and thermal properties.

The latest research on this compound has also explored its use in catalytic processes, where its chiral bicyclic framework facilitates enantioselective reactions with high efficiency. By incorporating this compound into asymmetric catalysis protocols, chemists have achieved unprecedented levels of enantiomeric excess in the synthesis of complex organic molecules.

In conclusion, (3S)-tert-butoxycarbonyl-5,5-difluoro-azabicyclo[2.2.1]heptane strong>-< strong >carboxylic acid strong > represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation.